Simultaneously formed and embedding-type ternary MoSe2/MoO2/nitrogen-doped carbon for fast and stable Na-ion storage†

Nanoscale Advances Pub Date: 2020-02-25 DOI: 10.1039/C9NA00815B

Abstract

To obtain an electrode material that is capable of manifesting high Na-ion storage capacity during long-term cycling at a rapid discharge/charge rate, ternary heterophases MoSe2/MoO2/carbon are rationally designed and synthesized through a supermolecule-assisted strategy. Through using supermolecules that are constructed from MoO42− and polydopamine as the precursor and sulfonated polystyrene microspheres as the sacrificial template, the in situ formed ternary phases MoSe2/MoO2/carbon are fabricated into a hollow microspherical structure, which is assembled from ultrathin nanosheets with MoSe2 and MoO2 nanocrystallites strongly embedded in a nitrogen-doped carbon matrix. In the ternary phases, the MoSe2 phase contributes to a high Na-ion storage capacity by virtue of its layered crystalline structure with a wide interlayer space, while the surrounding MoO2 and porous nitrogen-doped carbon phases are conducive to rate behaviour and cycling stability of the ternary hybrids since both the two phases are beneficial for electronic transport and structural stability of MoSe2 during repeated sodiation/desodiation reaction. The as-prepared MoSe2/MoO2/carbon manifests excellent rate behaviour (a Na-ion storage capacity of 461 mA h g−1 at an extremely high current density of 70 A g−1) and outstanding cycle performance (610 mA h g−1 after 1000 cycles).

Graphical abstract: Simultaneously formed and embedding-type ternary MoSe2/MoO2/nitrogen-doped carbon for fast and stable Na-ion storage
Recommended Literature
Nanoscale Advances
Journal Name：Nanoscale Advances
Research Products